Cas no 19498-74-9 (3-(3,4-Dichlorophenyl)prop-2-ynoic acid)

• Product Name: 3-(3,4-Dichlorophenyl)prop-2-ynoic acid
• CAS No: 19498-74-9
• MF: C₉H₄Cl₂O₂
• MW: 215.03286075592
• MDL: MFCD14707284
• CID: 4632777
• Update Time: 2025-06-11

3-(3,4-Dichlorophenyl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• (3,4-Dichloro-phenyl)-propynoic acid
• 3-(3,4-dichlorophenyl)prop-2-ynoic acid
• 3-(3,4-dichlorophenyl)-2-Propynoic acid
• 3-(3,4-Dichlorophenyl)propiolic acid
• 3-(3,4-Dichlorophenyl)prop-2-ynoic acid

• MDL： MFCD14707284
• Inchi： 1S/C9H4Cl2O2/c10-7-3-1-6(5-8(7)11)2-4-9(12)13/h1,3,5H,(H,12,13)
• InChI Key： PKOMUHWZSKQLMP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C#CC(=O)O)=C1)Cl

Computed Properties

• Exact Mass: 213.959
• Monoisotopic Mass: 213.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3

Additional information on 3-(3,4-Dichlorophenyl)prop-2-ynoic acid

Research Brief on 3-(3,4-Dichlorophenyl)prop-2-ynoic acid (CAS: 19498-74-9): Recent Advances and Applications

3-(3,4-Dichlorophenyl)prop-2-ynoic acid (CAS: 19498-74-9) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest studies and findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 3-(3,4-Dichlorophenyl)prop-2-ynoic acid as a key intermediate in the synthesis of biologically active molecules. Its unique structural features, including the presence of a propiolic acid moiety and dichlorophenyl group, make it a versatile building block for the development of novel pharmaceuticals. Researchers have explored its utility in the design of enzyme inhibitors, particularly those targeting inflammatory and metabolic pathways.

One of the most notable findings in recent literature is the compound's potential as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. In vitro studies have demonstrated that derivatives of 3-(3,4-Dichlorophenyl)prop-2-ynoic acid exhibit selective COX-2 inhibition, suggesting its promise as a lead compound for the development of anti-inflammatory drugs. Further optimization of its structure could enhance its potency and selectivity.

In addition to its anti-inflammatory properties, 3-(3,4-Dichlorophenyl)prop-2-ynoic acid has been investigated for its antimicrobial activity. Preliminary studies indicate that it exhibits moderate activity against certain bacterial strains, including Staphylococcus aureus and Escherichia coli. Researchers are exploring modifications to its chemical structure to improve its efficacy and broaden its spectrum of activity.

The synthesis of 3-(3,4-Dichlorophenyl)prop-2-ynoic acid has also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and scalable routes to produce this compound. For instance, palladium-catalyzed coupling reactions have been employed to achieve high yields and purity, facilitating its use in further chemical transformations.

Despite these promising developments, challenges remain in the clinical translation of 3-(3,4-Dichlorophenyl)prop-2-ynoic acid and its derivatives. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Future research directions may include structure-activity relationship (SAR) studies to identify optimal derivatives and in vivo evaluations to assess therapeutic efficacy and safety.

In conclusion, 3-(3,4-Dichlorophenyl)prop-2-ynoic acid represents a compound of significant interest in the field of medicinal chemistry. Its diverse biological activities and synthetic versatility make it a valuable candidate for further investigation. Continued research efforts are expected to uncover new applications and optimize its properties for therapeutic use.